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Compound of Interest

Compound Name: C.1. Acid yellow 172

Cat. No.: B098299

An In-depth Technical Guide to C.I. Acid Yellow
172

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Yellow 172 is a synthetic dye belonging to the single azo class of compounds.[1] It is
primarily utilized in the textile industry for dyeing protein fibers such as wool and silk, as well as
polyamide fibers.[1] Its chemical structure, characterized by the presence of an azo group (-
N=N-) as a chromophore, imparts a vibrant yellow color. This technical guide provides a
comprehensive overview of the chemical properties, structure, synthesis, and available
toxicological data for C.l. Acid Yellow 172, intended to serve as a valuable resource for
professionals in research and development.

Chemical Structure and Properties

C.l. Acid Yellow 172 is chemically identified as 2,5-dichloro-4-[3-methyl-5-ox0-4-[[3-
(phenylsulfamoyl)phenyl]diazenyl]-4H-pyrazol-1-yllbenzenesulfonic acid.[2] The molecule
contains two sulfonic acid groups, which are responsible for its solubility in water and its
classification as an acid dye. The presence of chlorine atoms and a sulfonamide group further
influences its chemical characteristics and dyeing properties.
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Chemical and Physical Data

Property Value Source
C.l. Name Acid Yellow 172 [1]

C.l. Number 18969 [1]

CAS Number 15792-51-5 [1]
Molecular Formula C22H16CI2NsNaOeS:2 [1]
Molecular Weight 604.42 g/mol [1]
Synonyms Acid Yellow 3GX, Acid Yellow

3GL, Yellow E-GPL
Molecular Structure Class Single Azo [1]

Experimental Protocols
Synthesis of C.I. Acid Yellow 172

The synthesis of C.I. Acid Yellow 172 involves a two-step diazotization and coupling reaction.
While a detailed, peer-reviewed experimental protocol is not readily available in the public
domain, the general manufacturing method is described as follows:

Step 1: Diazotization of 3-Aminobenzenesulfonamide

The first step is the diazotization of 3-aminobenzenesulfonamide. This reaction is typically
carried out in an acidic medium at low temperatures (0-5 °C) with the addition of sodium nitrite
to form the corresponding diazonium salt.

Step 2: Azo Coupling

The resulting diazonium salt is then coupled with 2,5-dichloro-4-(3-methyl-5-o0x0-4,5-
dihydropyrazol-1-yl)benzenesulfonic acid.[1] The coupling reaction is generally performed
under controlled pH and temperature conditions to ensure the formation of the desired azo dye.

A patent for a high-dissolvability acid yellow dye provides a general procedure for a similar
synthesis, which can be adapted for C.I. Acid Yellow 172.[3] This process involves reacting the
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diazonium salt with the coupling component in an aqueous medium, followed by pH adjustment
and heating to facilitate the reaction and subsequent isolation of the product, often by spray
drying.[3]

Purification

For laboratory and research purposes, purification of the synthesized dye is crucial. Common
methods for purifying water-soluble dyes like C.I. Acid Yellow 172 include:

o Recrystallization: Dissolving the crude product in a suitable solvent (e.g., water or a water-
miscible organic solvent mixture) and allowing it to crystallize upon cooling or addition of a
non-solvent.

o Chromatography: Techniques such as column chromatography using silica gel or alumina
can be employed to separate the dye from impurities.

e Flocculation: A patented method for purifying dye solutions involves the use of a flocculant,
such as aluminum hydroxide or ferric sulfate, to remove colloidal matters, followed by
filtration or centrifugation.[4]

Analytical Methods

Characterization and purity assessment of C.l. Acid Yellow 172 can be performed using
various analytical techniques:

» High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for the
separation and quantification of dyes. A reverse-phase C18 column with a suitable mobile
phase (e.g., a gradient of acetonitrile and water with a buffer) and a photodiode array (PDA)
or UV-Vis detector would be appropriate for analysis.

e Spectroscopy:

o UV-Visible (UV-Vis) Spectroscopy: To determine the maximum absorption wavelength
(Amax) and quantify the dye concentration in solution based on Beer-Lambert law.

o Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the
molecule, such as the azo group, sulfonic acid groups, and aromatic rings.
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o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to elucidate the detailed molecular structure of the dye.

Toxicological Information

The toxicological profile of C.l. Acid Yellow 172 is not extensively documented in publicly
available literature. However, as an azo dye, it falls into a class of compounds that have been
subject to scrutiny regarding their potential health and environmental effects. Azo dyes can be
metabolized, particularly under reductive conditions, to form aromatic amines, some of which
are known to be mutagenic or carcinogenic.[5]

A study on the mutagenicity and genotoxicity of Acid Yellow 17 (a different but related azo dye)
showed that while the parent dye was not mutagenic in the Ames test, its biodegradation
products under certain conditions could induce DNA damage.[6] This highlights the importance
of considering the metabolic fate of azo dyes when assessing their toxicological risk.

Given the limited specific data for C.I. Acid Yellow 172, a thorough toxicological evaluation,
including cytotoxicity and genotoxicity assays, would be necessary for any application in drug
development or other biomedical fields.

Visualizations
Logical Relationship: Synthesis of C.I. Acid Yellow 172
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Synthesis of C.I. Acid Yellow 172

G-Aminobenzenesulfonamida

Diazotization
(NaNOz2, HCI, 0-5°C)

Diazonium Salt of 2,5-Dichloro-4-(3-methyl-5-oxo-
3-Aminobenzenesulfonamide 4,5-dihydropyrazol-1-yl)benzenesulfonic acid
Azo Coupling
(C.I. Acid Yellow 172)
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Caption: A diagram illustrating the two-step synthesis of C.I. Acid Yellow 172.

Experimental Workflow: Toxicological Assessment
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Workflow for Toxicological Assessment of an Azo Dye
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Caption: A generalized workflow for the toxicological evaluation of an azo dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. PubChemlLite - C.i. acid yellow 172 (C22H17CI2N506S2) [pubchemlite.lcsb.uni.lu]

3. CN105176134A - High-dissolvability acid yellow dye and preparation method thereof -
Google Patents [patents.google.com]

e 4. EP0181226A2 - Method for purification of dyes - Google Patents [patents.google.com]
e 5. industrialchemicals.gov.au [industrialchemicals.gov.au]

e 6. Mutagenicity and genotoxicity of acid yellow 17 and its biodegradation products - PubMed
[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [C.I. Acid Yellow 172 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098299+#c-i-acid-yellow-172-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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